Cas no 448226-85-5 (3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol)
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol
- EN300-1797827
- 448226-85-5
-
- Inchi: 1S/C15H26O/c1-14(2,10-16)9-15-6-11-3-12(7-15)5-13(4-11)8-15/h11-13,16H,3-10H2,1-2H3
- InChI Key: LHGWHFLFPKMGBA-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 222.198365449g/mol
- Monoisotopic Mass: 222.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797827-0.05g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1797827-0.1g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1797827-0.25g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1797827-0.5g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1797827-1.0g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 1g |
$1129.0 | 2023-05-26 | ||
| Enamine | EN300-1797827-2.5g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1797827-5.0g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 5g |
$3273.0 | 2023-05-26 | ||
| Enamine | EN300-1797827-10.0g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 10g |
$4852.0 | 2023-05-26 | ||
| Enamine | EN300-1797827-1g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1797827-5g |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol |
448226-85-5 | 5g |
$3273.0 | 2023-09-19 |
3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol
Research Brief on 3-(Adamantan-1-yl)-2,2-dimethylpropan-1-ol (CAS: 448226-85-5): Recent Advances and Applications
The compound 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol (CAS: 448226-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol as a key intermediate in the synthesis of novel adamantane-based derivatives. Adamantane derivatives are known for their high lipophilicity and ability to penetrate biological membranes, making them attractive candidates for drug design. The compound's structural features, including the adamantyl group and the hydroxyl functionality, contribute to its potential as a scaffold for developing antiviral, antibacterial, and anti-inflammatory agents.
One of the most notable advancements in the research of this compound is its application in the development of antiviral therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol exhibited potent inhibitory activity against influenza A virus strains. The study utilized molecular docking and in vitro assays to elucidate the mechanism of action, revealing that the compound interferes with viral entry by binding to the hemagglutinin protein.
In addition to its antiviral properties, recent research has explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by a team at the University of Cambridge investigated the neuroprotective effects of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol in models of Parkinson's disease. The results, published in Neuropharmacology, indicated that the compound reduced oxidative stress and inflammation in dopaminergic neurons, suggesting its potential as a therapeutic agent for neurodegenerative disorders.
The synthesis and optimization of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for the compound, utilizing catalytic hydrogenation and selective protection strategies. This advancement has significant implications for scaling up production and facilitating further pharmacological studies.
Despite these promising developments, challenges remain in the clinical translation of 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for further investigation.
In conclusion, 3-(adamantan-1-yl)-2,2-dimethylpropan-1-ol (CAS: 448226-85-5) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its biological activities and potential applications, paving the way for future drug development efforts. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for realizing its full therapeutic potential.
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